Thymol blue
Thymol blue
Thymol Blue is a pH indicator, which is yellow/orange at low pH and blue in color at high pH
Brand Name:
Vulcanchem
CAS No.:
76-61-9
VCID:
VC20816758
InChI:
InChI=1S/C27H30O5S/c1-15(2)19-13-22(17(5)11-24(19)28)27(21-9-7-8-10-26(21)33(30,31)32-27)23-14-20(16(3)4)25(29)12-18(23)6/h7-16,28-29H,1-6H3
SMILES:
CC1=CC(=C(C=C1C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C=C4C)O)C(C)C)C(C)C)O
Molecular Formula:
C27H30O5S
Molecular Weight:
466.6 g/mol
Thymol blue
CAS No.: 76-61-9
Cat. No.: VC20816758
Molecular Formula: C27H30O5S
Molecular Weight: 466.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Thymol Blue is a pH indicator, which is yellow/orange at low pH and blue in color at high pH |
|---|---|
| CAS No. | 76-61-9 |
| Molecular Formula | C27H30O5S |
| Molecular Weight | 466.6 g/mol |
| IUPAC Name | 4-[3-(4-hydroxy-2-methyl-5-propan-2-ylphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]-5-methyl-2-propan-2-ylphenol |
| Standard InChI | InChI=1S/C27H30O5S/c1-15(2)19-13-22(17(5)11-24(19)28)27(21-9-7-8-10-26(21)33(30,31)32-27)23-14-20(16(3)4)25(29)12-18(23)6/h7-16,28-29H,1-6H3 |
| Standard InChI Key | PRZSXZWFJHEZBJ-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C=C4C)O)C(C)C)C(C)C)O |
| Canonical SMILES | CC1=CC(=C(C=C1C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C=C4C)O)C(C)C)C(C)C)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator